4-Hydroxybiphenyl (4-phenylphenol)

• Molecular Formula: C24H20O2
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 4-phenylphenol
• InChI: InChI=1S/2C12H10O/c2*13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h2*1-9,13H
• InChI Key: PMRASXLFYFFJPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)O.C1=CC=C(C=C1)C2=CC=C(C=C2)O

Description

4-Hydroxybiphenyl (CAS 92-69-3), also known as 4-phenylphenol, is a biphenyl derivative with a hydroxyl group at the para position. It is widely used as an intermediate in chemical synthesis, a preservative, and a precursor for polymers and flame retardants . Its molecular structure (C₁₂H₁₀O) enables π-π interactions and hydrogen bonding, influencing its reactivity and biological activity. Studies highlight its estrogenic properties in MCF-7 breast cancer cells and its role in peroxidase-catalyzed oxidation processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

4-(trans-4-Heptylcyclohexyl)-phenol (CAS 90525-37-4)

• Structure : Features a cyclohexyl-heptyl chain substituent, increasing hydrophobicity compared to 4-hydroxybiphenyl.
• Applications : Used in liquid crystal displays and specialty polymers due to its rigid, alkylated structure .

(4′-Methylbiphenyl-4-yl)methanol (CAS 79757-92-9)

• Structure : A biphenyl derivative with a methyl group and hydroxymethyl substituent.
• Reactivity : The hydroxymethyl group enhances solubility in polar solvents, unlike 4-hydroxybiphenyl, which is more lipophilic .

Positional Isomers

2-Hydroxybiphenyl and 3-Hydroxybiphenyl

• Metabolism: 4-Hydroxybiphenyl is the major metabolite of biphenyl in rats, whereas 2- and 3-hydroxybiphenyl are minor products. Mouse and rabbit microsomes produce higher proportions of 3-hydroxybiphenyl .
• Enzyme Induction: Phenobarbital: Increases 3- and 4-hydroxybiphenyl formation. 3-Methylcholanthrene: Induces 2-hydroxybiphenyl production .
• Isotope Effects : 3-Hydroxybiphenyl formation involves direct hydroxylation, unlike 2- and 4-isomers, which follow epoxidation pathways .

Metabolic Derivatives

4,4'-Dihydroxybiphenyl

• Estrogenic Activity : Exhibits 10-fold higher estrogen receptor binding affinity than 4-hydroxybiphenyl in MCF-7 cells due to dual hydroxyl groups enhancing receptor interactions .
• Applications: Used in epoxy resins and polycarbonates, similar to bisphenol A derivatives .

4-Methoxybiphenyl

• Metabolism : Undergoes O-demethylation in rat hepatocytes to form 4-hydroxybiphenyl. Rates of demethylation match biphenyl 4-hydroxylation in β-naphthoflavone-induced microsomes .

Simpler Phenolic Compounds

4-Ethylphenol (CAS 123-07-9)

• Structure : Lacks the biphenyl backbone, resulting in lower molecular weight (122.16 g/mol vs. 170.21 g/mol for 4-hydroxybiphenyl).
• Toxicity : Classified as an irritant (Skin Irrit. 2), whereas 4-hydroxybiphenyl shows aquatic toxicity (Hazard Class Aquatic Chronic 2) .

Key Data Tables

Table 1: Physical and Chemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (mg/mL in methanol)	pKa
4-Hydroxybiphenyl	170.21	164–166	50	~9.5
4-Ethylphenol	122.16	45–47	100	~10.2
4,4'-Dihydroxybiphenyl	186.21	280–282	5 (ethanol)	~9.1, ~10.3
4-Methoxybiphenyl	184.23	87–89	20	-